Cas no 70334-05-3 (1H-Imidazole-4-methanethiol, 5-methyl-)

• Product Name: 1H-Imidazole-4-methanethiol, 5-methyl-
• CAS No: 70334-05-3
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 547415
• PubChem ID: 13373992
• Update Time: 2025-04-19

1H-Imidazole-4-methanethiol, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanethiol, 5-methyl-
• (5-methyl-1H-imidazol-4-yl)methanethiol
• EN300-1085710
• GCYDEHNKSNMNMN-UHFFFAOYSA-N
• SCHEMBL9435912
• 70334-05-3
• DTXSID60538617
• AKOS006355963
• 5-methyl-4-(mercaptomethyl)imidazole

• Inchi： 1S/C5H8N2S/c1-4-5(2-8)7-3-6-4/h3,8H,2H2,1H3,(H,6,7)
• InChI Key： GCYDEHNKSNMNMN-UHFFFAOYSA-N
• SMILES： SCC1=C(C)NC=N1

Computed Properties

• Exact Mass: 128.04094
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.7Ų

Experimental Properties

• PSA: 28.68